Cas no 866947-42-4 (Benzene, 2-fluoro-4-propyl-1-[(trans-4-propylcyclohexyl)methoxy]-)

• Product Name: Benzene, 2-fluoro-4-propyl-1-[(trans-4-propylcyclohexyl)methoxy]-
• CAS No: 866947-42-4
• MF: C₁₉H₂₉FO
• MW: 292.431369543076
• CID: 582564
• PubChem ID: 71406057
• Update Time: 2025-04-19

Benzene, 2-fluoro-4-propyl-1-[(trans-4-propylcyclohexyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-fluoro-4-propyl-1-[(trans-4-propylcyclohexyl)methoxy]-
• 2-fluoro-4-propyl-1-[(4-propylcyclohexyl)methoxy]benzene
• DTXSID50826676
• 866947-42-4

• Inchi： 1S/C19H29FO/c1-3-5-15-7-9-17(10-8-15)14-21-19-12-11-16(6-4-2)13-18(19)20/h11-13,15,17H,3-10,14H2,1-2H3
• InChI Key： NEYRHRVMTWOMGD-UHFFFAOYSA-N
• SMILES： FC1C=C(CCC)C=CC=1OCC1CCC(CCC)CC1

Computed Properties

• Exact Mass: 292.22024371g/mol
• Monoisotopic Mass: 292.22024371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 9.2Ų